Cas no 88795-89-5 (2-Butanone, 1-[4-(1-methylethoxy)phenyl]-)

• Product Name: 2-Butanone, 1-[4-(1-methylethoxy)phenyl]-
• CAS No: 88795-89-5
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1931506
• PubChem ID: 919074
• Update Time: 2025-06-08

2-Butanone, 1-[4-(1-methylethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-[4-(1-methylethoxy)phenyl]-
• BBL028604
• CS-0330546
• 1-(4-isopropoxyphenyl)butan-2-one
• VS-08863
• 88795-89-5
• AKOS015955702
• 1-[4-(propan-2-yloxy)phenyl]butan-2-one
• 1-(4-propan-2-yloxyphenyl)butan-2-one
• SCHEMBL1405223
• STL372775

• Inchi： 1S/C13H18O2/c1-4-12(14)9-11-5-7-13(8-6-11)15-10(2)3/h5-8,10H,4,9H2,1-3H3
• InChI Key： APKOFQUONYDRRO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CC(CC)=O)C(C)C

Computed Properties

• Exact Mass: 206.130679813Da
• Monoisotopic Mass: 206.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Butanone, 1-[4-(1-methylethoxy)phenyl]-

Professional Introduction to 2-Butanone, 1-[4-(1-methylethoxy)phenyl] and CAS No. 88795-89-5

2-Butanone, 1-[4-(1-methylethoxy)phenyl], identified by the chemical designation CAS No. 88795-89-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a butanone backbone substituted with a phenyl group bearing a 1-methylethoxy moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural configuration of 2-Butanone, 1-[4-(1-methylethoxy)phenyl] is characterized by its aromatic ring system coupled with an aliphatic ketone functionality. This combination imparts distinct reactivity patterns, making it a versatile building block in synthetic chemistry. The presence of the 1-methylethoxy group enhances the compound's solubility in both polar and non-polar solvents, facilitating its use in a wide range of chemical reactions and formulations.

In recent years, research into this compound has been driven by its potential applications in medicinal chemistry. The phenyl ring and the ketone group provide multiple sites for functionalization, enabling the synthesis of complex molecules with tailored biological activities. Studies have demonstrated its utility in the preparation of derivatives with anti-inflammatory, antimicrobial, and even anticancer properties. The 1-methylethoxy substituent plays a crucial role in modulating the electronic properties of the aromatic system, influencing both reactivity and pharmacokinetic behavior.

One of the most compelling aspects of CAS No. 88795-89-5 is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel inhibitors targeting specific enzyme pathways implicated in various diseases. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in signal transduction cascades, which are critical for maintaining cellular homeostasis. The ability to modify both the aromatic and aliphatic portions of the molecule allows for fine-tuning of biological activity, making it an attractive scaffold for drug discovery efforts.

The synthesis of 2-Butanone, 1-[4-(1-methylethoxy)phenyl] involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Common approaches include Friedel-Crafts alkylation followed by nucleophilic substitution or reduction steps to introduce the desired functional groups. Advances in catalytic systems have further streamlined these processes, improving yield and reducing byproduct formation. The optimization of reaction conditions is essential to ensure high purity and scalability, which are critical for pharmaceutical applications.

From a computational chemistry perspective, the molecular properties of CAS No. 88795-89-5 have been extensively studied using advanced modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity trends, aiding in the rational design of derivatives with enhanced pharmacological profiles. These studies often employ density functional theory (DFT) to predict molecular interactions and energetics, guiding experimental efforts toward more efficient synthetic routes.

The pharmacological evaluation of 2-Butanone, 1-[4-(1-methylethoxy)phenyl] derivatives has revealed intriguing biological activities that warrant further exploration. In vitro assays have demonstrated their potential as modulators of neurotransmitter receptors, offering possibilities for treating neurological disorders such as depression and anxiety. Additionally, preliminary in vivo studies suggest that certain analogs exhibit significant anti-proliferative effects on cancer cell lines, making them promising candidates for further development as chemotherapeutic agents.

The growing interest in this compound underscores its significance as a chemical entity with broad applicability across multiple disciplines. As research progresses, new methodologies for its synthesis and functionalization will continue to emerge, expanding its utility in drug discovery and materials science. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its potential as a therapeutic tool.

In conclusion,2-Butanone, 1-[4-(1-methylethoxy)phenyl] (CAS No. 88795-89-5) represents a fascinating compound with diverse chemical and biological relevance. Its unique structural features make it an invaluable asset in pharmaceutical research, offering opportunities for innovation in drug development. As our understanding of its properties deepens, so too will its impact on advancing medical science.